WST-3

• Molecular Formula: C19H10IN6NaO10S2
• Molecular Weight: 696.3 g/mol
• InChI: InChI=1S/C19H11IN6O10S2.Na/c20-11-1-3-12(4-2-11)23-21-19(15-7-6-14(37(31,32)33)10-18(15)38(34,35)36)22-24(23)16-8-5-13(25(27)28)9-17(16)26(29)30;/h1-10H,(H-,31,32,33,34,35,36);/q;+1/p-1
• InChIKey: LKVNWZJLLRMMAS-UHFFFAOYSA-M

WST-3 Overview & Procurement

WST-3 (Water-Soluble Tetrazolium 3, CAS 515111-36-1) is a water-soluble tetrazolium salt that produces a water-soluble formazan dye upon reduction by NADH in the presence of an electron mediator such as 1-methoxy-5-methylphenazinium . The compound is a disulfonated tetrazolium derivative (2-(4-Iodophenyl)-3-(2,4-dinitrophenyl)-5-(2,4-disulfophenyl)-2H-tetrazolium, monosodium salt) with a molecular weight of 696.34 g/mol . The reduced formazan product exhibits an absorption maximum at 433 nm with a molar extinction coefficient of approximately 30,000–31,000 M⁻¹cm⁻¹, and the tetrazolium salt itself is soluble in water at ≥10 mg/mL .

✓ Water-soluble formazan enables homogeneous assays without organic solvent extraction

✓ NADH-dependent detection with 1-methoxy PMS electron mediator

✓ Detection at 433 nm compatible with phenol red–containing media

✓ Supports high-throughput screening and automated liquid handling

WST-3: Tetrazolium Salt Specificity

Tetrazolium salts within the WST family are not interchangeable despite sharing a common assay principle. Even among the water-soluble tetrazolium class (including WST-1, WST-3, WST-8, XTT, and MTS), substantial differences exist in formazan absorption maxima (ranging from 433 to 490 nm), molar extinction coefficients (spanning approximately 21,600 to 37,000 M⁻¹cm⁻¹), detection sensitivity profiles in biological matrices, tetrazolium salt solubility, and requirement for electron mediators [1]. The MTT method, while historically foundational, generates an insoluble formazan requiring organic solvent extraction, introducing workflow complexity and inter-assay variability [2]. Among the water-soluble alternatives, WST-3 demonstrates distinct sensitivity characteristics in specific biological applications that differentiate it from WST-1 and WST-8, while its 433 nm detection wavelength positions it for minimal interference with phenol red-containing media compared to longer-wavelength alternatives [3].

Formazan solubility

MTT produces insoluble formazan that requires DMSO or acidified isopropanol dissolution. WST-3 yields water-soluble formazan, supporting homogeneous workflows. Substitution may reintroduce solvent steps and inter-assay variability.

Detection wavelength

WST-3 formazan absorbs at a shorter wavelength than WST-8 and MTS. Media containing phenol red or other chromophores may exhibit differing interference, shifting detection sensitivity.

Sensitivity profile

Reported detection sensitivity varies among water-soluble tetrazoliums. WST-1, WST-8, and MTS may not replicate WST-3 signal response in sperm toxicity or low-activity cell assays.

• [1] PMC7705206. Table 1: Comparative Properties of Tetrazolium Salts. Compiled from Sutherland and Learmonth (1997), Berridge et al. (2005), Grela et al. (2018). View Source
• [2] Ohtaoi K, Kobayashi K, Kubota H, Saegusa J. Evaluation of toxic effect on sperm of halogenized propans using Tetrazolium Salt, SQA and CASA methods in rats. J Toxicol Sci. 2004;29(4):425. View Source
• [3] Dojindo Laboratories. Cell Proliferation / Cytotoxicity Selection Guide. WST Technology Overview. View Source

WST-3 Head-to-Head Comparisons

WST-3 vs. WST-1: Sperm Toxicity Detection

In a comparative evaluation of six tetrazolium salt methods (MTT, MTS, XTT, WST-1, WST-3, and WST-8) using rat epididymal sperm exposed to halogenated propanes, WST-3 demonstrated significant absorbance changes in DBCP high-dose treated groups, whereas WST-1 showed no significant difference in the same experimental system [1]. The study concluded that MTT and WST-3 methods proved to be more sensitive than other tetrazolium salt methods, and WST-3 was identified as the preferred salt for tetrazolium-based sperm analysis [1].

Sperm toxicity detection

Head-to-head

WST-3 showed significant absorbance change; WST-1 registered no signal

Supports sperm toxicity detection in rat epididymal model

DBCP, 1BP, 2BP exposure; rat (F344) epididymal sperm

Evidence Dimension	Detection sensitivity in sperm mitochondrial toxicity assay
Target Compound Data	Significant absorbance change observed in DBCP 75 and 100 mg/kg treated groups
Comparator Or Baseline	WST-1: No significant difference observed; WST-8: No significant difference observed except in DCP groups; MTS and XTT: Significant changes comparable to WST-3
Quantified Difference	WST-3 detected toxicity with statistical significance; WST-1 failed to detect any significant difference across all treatment groups
Conditions	Rat (F344) epididymal sperm; Dibromochloropropane (DBCP), 1-Bromopropane (1BP), 2-Bromopropane (2BP) exposure; subcutaneous administration twice weekly for 8 total doses

Why This Matters

For reproductive toxicology studies involving sperm viability assessment, WST-3 provides reliable detection where WST-1 fails to register toxic effects, preventing false-negative results in compound screening.

• [1] Ohtaoi K, Kobayashi K, Kubota H, Saegusa J. Evaluation of toxic effect on sperm of halogenized propans using Tetrazolium Salt, SQA and CASA methods in rats. J Toxicol Sci. 2004;29(4):425. View Source

WST-3 vs. MTT: Aqueous Formazan Solubility

WST-3 generates a water-soluble formazan product that remains in aqueous solution, eliminating the organic solvent dissolution step required for MTT assays. The MTT formazan is insoluble in water and requires dissolution in DMSO or acidified isopropanol prior to spectrophotometric measurement [1]. Comparative solubility data indicate WST-3 tetrazolium salt solubility of 10 mg/mL in water, while the reduced WST-3 formazan is fully water-soluble, in direct contrast to MTT formazan which is classified as insoluble [2].

Formazan solubility

Head-to-head

WST-3: water-soluble formazan; MTT: insoluble, requires DMSO

Eliminates organic solvent dissolution step for homogeneous assays

Standard culture medium, pH ~7.4, 37°C

Evidence Dimension	Formazan solubility in aqueous assay buffer
Target Compound Data	WST-3 formazan: Water-soluble; WST-3 tetrazolium salt: 10 mg/mL in water
Comparator Or Baseline	MTT formazan: Insoluble; MTT tetrazolium salt: 5 mg/mL; requires DMSO or acidified isopropanol dissolution
Quantified Difference	Complete elimination of organic solvent solubilization step; aqueous vs. insoluble formazan
Conditions	Standard cell culture medium, pH ~7.4, 37°C incubation

Why This Matters

Elimination of the organic solvent dissolution step reduces assay time, eliminates a source of inter-assay variability, enables kinetic readings without cell destruction, and simplifies high-throughput screening workflows.

• [1] Ohtaoi K, Kobayashi K, Kubota H, Saegusa J. Evaluation of toxic effect on sperm of halogenized propans using Tetrazolium Salt, SQA and CASA methods in rats. J Toxicol Sci. 2004;29(4):425. View Source
• [2] PMC7705206. Table 1: Comparative Properties of Tetrazolium Salts. Formazan solubility and tetrazolium solubility data. View Source

WST-3 Optical Properties

WST-3 formazan exhibits a characteristic absorption maximum at 433 nm with a molar extinction coefficient (ε) of approximately 30,000 M⁻¹cm⁻¹ (reported range: 30,000–31,000) [1]. This differs from other water-soluble tetrazolium formazans: WST-1 λmax = 438 nm (ε = 37,000), WST-8 λmax = 460 nm (ε = 30,700), MTS λmax = 490 nm (ε = 26,900), and XTT λmax = 470–475 nm (ε = 21,600–23,800) [1].

Optical properties

Cross-study

λ_max 433 nm, ε ≈ 30,000 M⁻¹cm⁻¹

Short-wavelength detection positioned for phenol red compatibility

Distinct from WST-1 (438 nm), WST-8 (460 nm)

Evidence Dimension	Formazan absorption maximum and molar extinction coefficient
Target Compound Data	WST-3: λmax = 433 nm, ε = 30,000 M⁻¹cm⁻¹
Comparator Or Baseline	WST-1: λmax = 438 nm, ε = 37,000; WST-8: λmax = 460 nm, ε = 30,700; MTS: λmax = 490 nm, ε = 26,900; XTT: λmax = 470–475 nm, ε = 21,600–23,800
Quantified Difference	WST-3 has shortest λmax among WST series (433 nm); ε is 18.9% lower than WST-1 but 11.5% higher than MTS
Conditions	Aqueous buffer with electron mediator (1-methoxy PMS), NADH-dependent reduction

Why This Matters

The 433 nm detection wavelength positions WST-3 in a spectral region with minimal interference from phenol red (pH indicator in many culture media) and provides options for multiplexed assays requiring distinct detection channels.

• [1] PMC7705206. Table 1: Comparative Properties of Tetrazolium Salts. Absorption coefficient data for reduced formazan compounds. View Source

WST-3 Sensitivity Benchmark

Peer-reviewed literature explicitly characterizes WST-3 as the high-sensitivity reference point in the tetrazolium salt family. A 2015 study stated that 'The form WST-8 combines the high stability of WST-1 with the high sensitivity of WST-3' [1]. This class-level characterization establishes WST-3 as the sensitivity benchmark against which other water-soluble tetrazolium formulations are compared.

Sensitivity benchmark

Class-level

Characterized as high-sensitivity reference for WST-8 development

Reported as sensitivity benchmark in tetrazolium class

Qualitative literature characterization

Evidence Dimension	Relative sensitivity ranking among WST series
Target Compound Data	Characterized as providing 'high sensitivity' and serving as the sensitivity benchmark for WST-8 development
Comparator Or Baseline	WST-1 characterized as providing 'high stability'; WST-8 characterized as combining WST-1 stability with WST-3 sensitivity
Quantified Difference	Qualitative ranking: WST-3 = sensitivity reference; WST-1 = stability reference; WST-8 = hybrid
Conditions	Cell proliferation and viability assay context across multiple cell types

Why This Matters

When selecting a tetrazolium salt for assay development, this benchmarking clarifies that WST-3 is the appropriate choice when maximizing detection sensitivity is the primary criterion, whereas WST-8 represents a balanced compromise for general applications.

• [1] Quercetin Inhibits Vascular Endothelial Growth Factor-Induced Choroidal and Retinal Angiogenesis in vitro. Ophthalmic Res. 2015. DOI: 10.1159/000369824. Statement regarding WST-8 combining stability of WST-1 with sensitivity of WST-3. View Source

WST-3 Aqueous Solubility

WST-3 tetrazolium salt demonstrates superior aqueous solubility (10 mg/mL in water) compared to MTS (2.0 mg/mL) and XTT (2.5 mg/mL), enabling preparation of more concentrated stock solutions and greater flexibility in assay optimization [1]. The water solubility of Dojindo's WST series permits preparation of 10 mM to 100 mM solutions, facilitating precise reagent handling and reduced pipetting volumes in high-throughput formats .

Aqueous solubility

Cross-study

10 mg/mL in water

Supports concentrated stock preparation and reduced pipetting volumes

Compared to MTS 2.0 mg/mL, XTT 2.5 mg/mL

Evidence Dimension	Tetrazolium salt solubility in aqueous solution
Target Compound Data	WST-3: 10 mg/mL in water
Comparator Or Baseline	MTS: 2.0 mg/mL; XTT: 2.5 mg/mL; WST-1: 10 mg/mL; WST-8: 50 mg/mL (water), 10 mg/mL (DMSO)
Quantified Difference	WST-3 solubility is 5× higher than MTS and 4× higher than XTT
Conditions	Aqueous solution at room temperature; water as solvent

Why This Matters

Higher tetrazolium solubility enables preparation of more concentrated working solutions, reduces the volume of reagent required per assay well, minimizes potential solvent effects, and improves long-term stock solution stability for routine laboratory use.

• [1] PMC7705206. Table 1: Comparative Properties of Tetrazolium Salts. Tetrazolium solubility data for WST-3, MTS, XTT, WST-1, and WST-8. View Source

WST-3 Application Scenarios

Sperm Viability & Reproductive Toxicology

In reproductive toxicology studies involving sperm mitochondrial metabolic assessment, WST-3 provides validated detection sensitivity that WST-1 fails to deliver. The direct comparative study by Ohtaoi et al. (2004) demonstrated that WST-3 detected significant sperm toxicity from DBCP, 1BP, and 2BP exposure, whereas WST-1 produced no significant signal in identical experimental conditions [1]. Researchers selecting WST-3 for this application avoid the risk of false-negative results that could compromise toxicological evaluation. This scenario is particularly relevant for regulatory toxicology studies and male reproductive hazard assessment programs where detection reliability is paramount.

NADH-Dependent Enzymatic Assays

WST-3 was specifically developed and validated for NADH-dependent enzymatic detection applications, including lactate dehydrogenase (LDH) assays and glycohemoglobin quantification [1]. The reduction reaction of WST-3 by NADH in the presence of 1-methoxy PMS proceeds with minimal interference from pH variations, surfactants, and proteins, producing a calibration curve with excellent linearity passing through the origin . The 433 nm detection wavelength provides a distinct spectral channel that can be combined with other colorimetric reagents in multiplexed enzymatic panels. This established validation makes WST-3 the preferred NADH detection reagent for clinical chemistry analyzer development and diagnostic kit formulation where reproducibility and freedom from matrix interference are critical.

High-Throughput Cell Viability Screening

Unlike MTT assays that require DMSO or acidified isopropanol dissolution of insoluble formazan crystals, WST-3 generates a water-soluble formazan product that enables homogeneous assay workflows [1]. The aqueous solubility of WST-3 formazan eliminates the washing, harvesting, and solubilization steps that introduce variability and labor in MTT-based protocols . This workflow simplification is essential for automated liquid handling systems and high-throughput screening campaigns where manual intervention must be minimized. The 10 mg/mL tetrazolium solubility of WST-3 enables preparation of concentrated stock solutions that reduce pipetting volumes, further optimizing high-throughput assay economics .

Sensitivity-Focused Assay Development

When assay development requires maximum detection sensitivity as the primary selection criterion, WST-3 is the appropriate tetrazolium salt choice. Peer-reviewed literature explicitly identifies WST-3 as the high-sensitivity benchmark against which hybrid tetrazolium formulations (such as WST-8) are measured [1]. While WST-8 provides a balanced profile combining WST-1 stability with WST-3 sensitivity, laboratories developing custom assays for low-abundance targets or minimal cell numbers should select WST-3 directly when sensitivity optimization takes precedence over other performance attributes. This scenario applies to rare primary cell viability assays, minimal residual disease detection, and ultra-low cell number proliferation studies.

Application

Selection Property

Validation Focus

Sperm viability & reproductive toxicology

Detection sensitivity in sperm mitochondrial assays

Confirm positive signal with known toxicants to avoid false negatives

NADH-dependent enzymatic assays

NADH reduction with 1-methoxy PMS mediator

Verify linear calibration and low matrix interference

High-throughput cell viability screening

Water-soluble formazan for homogeneous workflow

Validate automated liquid handling without solvent extraction

Sensitivity-focused assay development

Reported high sensitivity benchmark

Detect low-abundance targets or minimal cell numbers

• [1] Ohtaoi K, Kobayashi K, Kubota H, Saegusa J. Evaluation of toxic effect on sperm of halogenized propans using Tetrazolium Salt, SQA and CASA methods in rats. J Toxicol Sci. 2004;29(4):425. View Source